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Compound of Interest

Compound Name: 3-Bromo-5-isopropylpyridine

Cat. No.: B166108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Substituted
Pyridine Scaffold
The pyridine ring is a cornerstone in medicinal chemistry, forming the structural core of

numerous natural products and FDA-approved pharmaceuticals.[1][2] Its unique electronic

properties and ability to be readily functionalized make it a privileged scaffold in modern drug

discovery.[3] Pyridine derivatives are integral to a wide array of therapeutic agents, from anti-

inflammatory to anti-cancer drugs.[3][4] Among the vast landscape of pyridine-based

intermediates, 3-bromo-5-substituted pyridines serve as versatile building blocks for creating

complex molecular architectures. This guide focuses on 3-Bromo-5-isopropylpyridine, a key

intermediate for introducing a lipophilic isopropyl group and a reactive bromine handle for

further chemical transformations.

Physicochemical Properties of 3-Bromo-5-
isopropylpyridine
Precise physical constants are critical for the design of synthetic routes, purification protocols,

and formulation studies. While experimental data for the boiling and melting points of 3-Bromo-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b166108?utm_src=pdf-interest
https://lifechemicals.com/blog/building-blocks/401-functionalized-pyridines-as-valuable-building-blocks-in-organic-synthesis-and-medicinal-chemistry
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra01571d
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-intermediates-drug-discovery-synthesis-mk
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-intermediates-drug-discovery-synthesis-mk
https://www.sarchemlabs.com/pyridine-in-pharmaceutical-science-and-synthesis-of-medicinal-compounds/
https://www.benchchem.com/product/b166108?utm_src=pdf-body
https://www.benchchem.com/product/b166108?utm_src=pdf-body
https://www.benchchem.com/product/b166108?utm_src=pdf-body
https://www.benchchem.com/product/b166108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-isopropylpyridine are not readily available in the literature, we can infer expected ranges by

examining closely related analogs.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Boiling Point
(°C)

3-Bromo-5-

isopropylpyridine
C8H10BrN 200.08

Not

Experimentally

Determined

Not

Experimentally

Determined

5-Bromo-2-

isopropylpyridine
C8H10BrN 200.08 27 - 31 234 - 236

3-Bromopyridine C5H4BrN 158.00 -27 173

3-Bromo-5-

methoxypyridine
C6H6BrNO 188.02 31-35 Not Available

3-Bromo-5-

hydroxypyridine
C5H4BrNO 174.05 166-170

343.7±22.0

(Predicted)[5]

Data for related compounds are provided for comparative purposes. It is anticipated that 3-
Bromo-5-isopropylpyridine would be a liquid or a low-melting solid at room temperature.

Synthetic Protocol: A Rational Approach to 3-
Bromo-5-isopropylpyridine via Kumada Coupling
The introduction of an isopropyl group onto the pyridine ring can be efficiently achieved through

a cross-coupling reaction. The Kumada-Tamao-Corriu cross-coupling, which utilizes a Grignard

reagent and a nickel or palladium catalyst, is a robust and economical choice for this

transformation.[6][7][8] This method is particularly advantageous as it allows for the direct use

of readily prepared Grignard reagents.[7]

The proposed synthesis starts from the commercially available 3,5-dibromopyridine. A selective

mono-substitution is achieved by carefully controlling the stoichiometry of the Grignard reagent.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b166108#physical-constants-of-3-bromo-
5-isopropylpyridine-boiling-point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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